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Compound of Interest

Compound Name: 1-Aminocyclopropanecarbonitrile

Cat. No.: B178393

Technical Guide: 1-
Aminocyclopropanecarbonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-
Aminocyclopropanecarbonitrile, including its chemical identity, physicochemical properties,
synthesis, and potential biological significance relevant to research and drug development.

Chemical Identity

1-Aminocyclopropanecarbonitrile is a cyclopropane derivative containing both an amino and
a nitrile functional group attached to the same carbon atom. It is often handled and available
commercially as its hydrochloride salt to improve stability.

Table 1: Chemical Identifiers
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1- 1-

Identifier Aminocyclopropanecarbo Aminocyclopropanecarbo
nitrile nitrile Hydrochloride

CAS Number 196311-65-6[1] 127946-77-4[2]

Molecular Formula CaHsN2[1] C4H7CIN2[2]
1-aminocyclopropane-1- 1-aminocyclopropane-1-

IUPAC Name ] .y prop ] .y Prop ]
carbonitrile[1] carbonitrile;hydrochloride[2]

Synonyms:

e 1-Aminocyclopropanecarbonitrile: 1-aminocyclopropane-1-carbonitrile, 1-Amino-
cyclopropanecarbonitrile, 1-cyanocyclopropylamine.[1]

e 1-Aminocyclopropanecarbonitrile Hydrochloride: 1-Aminocyclopropyl Cyanide
Hydrochloride, 1-Amino-1-cyanocyclopropane Hydrochloride, 1-Cyanocyclopropylamine
Hydrochloride, 1-aminocyclopropane-1-carbonitrile HCI.[2]

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1-
Aminocyclopropanecarbonitrile and its hydrochloride salt. Data for the free base are
primarily computed, while data for the hydrochloride salt are from experimental sources.

Table 2: Physicochemical Data
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1-
Aminocyclopropanecarbo

1-

Property Aminocyclopropanecarbo L .
o nitrile Hydrochloride
nitrile (Computed) .
(Experimental)

Molecular Weight 82.10 g/mol [1] 118.56 g/mol [2]
Melting Point Not available 214-220 °C
Boiling Point Not available Not available

49.8 Az (for parent compound)

Polar Surface Area 49.8 A[1] 2]

LogP -0.6[1] Not available

Synthesis and Experimental Protocols

1-Aminocyclopropanecarbonitrile is a key intermediate in the synthesis of 1-
Aminocyclopropane-1-carboxylic acid, a well-studied non-proteinogenic amino acid. The
synthesis generally involves the creation of the cyclopropane ring followed by the introduction
of the amino and nitrile groups. A common route to its carboxylic acid analogue involves the
hydrolysis of the nitrile group of 1-aminocyclopropanecarbonitrile.

A representative synthetic pathway is outlined below. This process starts from a protected
aminocyclopropane precursor.

Experimental Protocol: Synthesis of 1-
Aminocyclopropane-1-carboxylic acid hydrochloride
from a precursor (lllustrative)

This protocol describes the hydrolysis of a nitrile-containing precursor to yield the
corresponding carboxylic acid, a reaction that 1-aminocyclopropanecarbonitrile would
undergo.

Materials:

o Methyl 1-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)cyclopropanecarboxylate (precursor)
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e 20% aqueous Hydrochloric Acid (HCI)
e Dichloromethane (CH2Cl2)

* Isopropyl alcohol (i-PrOH)

Procedure:

o A mixture of the precursor (e.g., Phthalimidocyclopropanecarboxylate, 30.0 g, 122.3 mmol)
and 20% aqueous HCI (400 mL) is refluxed with stirring for 8 hours.[3]

» During this time, the solid phase will gradually dissolve, resulting in a clear solution.[3]
e The mixture is then allowed to cool to room temperature and left to stand overnight.[3]
e Any precipitate that forms is removed by filtration.[3]

o The filtrate is extracted with dichloromethane (5 x 60 mL).[3]

e The aqueous phase is evaporated to dryness.[3]

e The resulting residue is heated under vacuum (e.g., 60 °C) to remove any residual solvent.

[3]

e The solid is then triturated with a solvent such as isopropyl alcohol, filtered, and dried to yield
the pure product.[3]

This hydrolysis step is a key reaction for 1-aminocyclopropanecarbonitrile and is crucial for
the production of its carboxylic acid derivative.

Biological Activity and Relevance in Drug
Development

While direct pharmacological data on 1-Aminocyclopropanecarbonitrile is limited in the
public domain, its structural relationship to 1-Aminocyclopropane-1-carboxylic acid (ACC)
provides significant insight into its potential biological relevance.
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Role in Ethylene Biosynthesis

ACC is the immediate precursor to ethylene in plants, a hormone that regulates a wide range of
developmental processes and stress responses. The synthesis of ACC from S-
adenosylmethionine (SAM) is catalyzed by the enzyme ACC synthase (ACS). This is a rate-
limiting step in ethylene production. Given the structural similarity, 1-
Aminocyclopropanecarbonitrile could be investigated as a potential modulator of ACC
synthase or other enzymes in this pathway. Several inhibitors of ACC synthase are known,
such as aminoethoxyvinylglycine (AVG) and various quinazolinone-based compounds.[4]

Potential as an Enzyme Inhibitor

The strained cyclopropane ring and the presence of reactive functional groups make
cyclopropane derivatives interesting candidates for enzyme inhibitors. The nitrile group can act
as a warhead or a bioisostere for a carboxylic acid group. Therefore, 1-
Aminocyclopropanecarbonitrile could be explored as an inhibitor of enzymes that recognize
ACC or similar small amino acid-like molecules.

Scaffold for Drug Discovery

Cyclopropane-containing compounds are of great interest in medicinal chemistry. The rigid
cyclopropane ring can serve as a conformational constraint in drug candidates, potentially
leading to higher binding affinity and selectivity for their biological targets. 1-
Aminocyclopropanecarbonitrile can serve as a versatile building block for the synthesis of
more complex molecules with potential therapeutic applications, including antimicrobial and
anticancer agents.

Visualizations
Synthesis Workflow

The following diagram illustrates a generalized synthetic pathway leading to 1-
Aminocyclopropane-1-carboxylic acid, highlighting the role of 1-
Aminocyclopropanecarbonitrile as a key intermediate.
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Caption: Synthetic pathway from a precursor to 1-Aminocyclopropanecarbonitrile and its
subsequent hydrolysis.

Ethylene Biosynthesis Pathway and Point of Interest

This diagram shows the central role of ACC synthase in the plant ethylene biosynthesis
pathway, the enzyme for which 1-Aminocyclopropanecarbonitrile's parent compound is a
substrate.
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Caption: The role of ACC synthase in converting SAM to ACC, the precursor of ethylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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